Phosphoramidothioic acid, 1,3-dithiolan-2-ylidene-, O,O-diethyl ester
Description
Cyloone is a bio-active chemical. Detailed information has not been published.
Properties
CAS No. |
333-29-9 |
|---|---|
Molecular Formula |
C7H14NO2PS3 |
Molecular Weight |
271.4 g/mol |
IUPAC Name |
N-diethoxyphosphinothioyl-1,3-dithiolan-2-imine |
InChI |
InChI=1S/C7H14NO2PS3/c1-3-9-11(12,10-4-2)8-7-13-5-6-14-7/h3-6H2,1-2H3 |
InChI Key |
YWITZONHXPIYDK-UHFFFAOYSA-N |
SMILES |
CCOP(=S)(N=C1SCCS1)OCC |
Canonical SMILES |
CCOP(=S)(N=C1SCCS1)OCC |
Appearance |
Solid powder |
Key on ui other cas no. |
333-29-9 |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>2 years if stored properly |
solubility |
Soluble in DMSO, not in water |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
Synonyms |
Cyloone; American cyanamid CL-43064; American cyanamid AC 43,064; ENT 25,809; BRN 4804631. |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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